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Compound of Interest

Compound Name: 4-Bromobenzyl 1-naphthoate

Cat. No.: B389743

Get Quote

Chemical Identity & Physicochemical Profile

Context: This compound is an ester formed between 1-naphthoic acid and 4-bromobenzyl
alcohol. In drug development, such lipophilic esters are often designed as prodrugs or

\\

crystalline intermediates.
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Property Specification / Prediction

Chemical Name 4-Bromobenzyl 1-naphthoate

Molecular Formula

Molecular Weight 341.20 g/mol

) Crystalline Solid (Predicted based on structural
Physical State
analogs)

Insoluble in water; Soluble in DCM, DMSO,

Solubility
Ethyl Acetate

~5.2 (High lipophilicity due to naphthalene +
Lipophilicity (LogP) benZ)(/I ri?]gs;:) P Y P

Key Functional Groups Naphthalene ring, Ester linkage, Aryl Bromide

Hazard Identification (Predictive GHS)

Senior Scientist Insight:As a specific toxicological dataset for this exact ester is likely
unavailable in public registries, we apply the "Fragment-Based Toxicity" principle. The toxicity is
driven by the intact molecule's irritancy and its in-vivo hydrolysis products.

Primary Hazards (GHS Classification - Derived)

» Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]
o Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[1]

e STOT - Single Exposure (Category 3): May cause respiratory irritation (dust inhalation).

Mechanistic Toxicology (The "Why")

The safety profile is governed by the metabolic fate of the ester. Upon contact with mucosal
surfaces or ingestion, esterases cleave the molecule.

o Metabolite A (1-Naphthoic Acid): A known irritant to eyes and skin.
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o Metabolite B (4-Bromobenzyl Alcohol): Can oxidize to 4-bromobenzaldehyde; potential for
sensitization and CNS depression at high doses.

Visualizing the Metabolic Risk Pathway

The following diagram illustrates the degradation pathway that dictates the safety protocols.

1-Naphthoic Acid
Cleavage (Irritant / Local Toxicity)

4-Bromobenzyl 1-naphthoate Absorption > Esterase / Hydrolysis
(Lipophilic Intact Ester) (Mucosal/Hepatic) Cleavage

4-Bromobenzyl Alcohol
(Potential CNS/Sensitizer)

Click to download full resolution via product page

Figure 1: Metabolic hydrolysis pathway demonstrating the generation of active irritants from the
parent ester.

Operational Handling Protocols

Core Directive: Treat as a potent bioactive solid. The high lipophilicity (LogP ~5.2) means it will
readily cross the dermal barrier if dissolved in organic solvents.

A. Engineering Controls

o Powder Handling: All weighing of the solid must occur inside a Class Il Biosafety Cabinet or
a chemical fume hood with a face velocity >100 fpm.

 Static Control: Use anti-static weighing boats. Halogenated aromatics can carry static
charges, leading to powder dispersal.

B. Personal Protective Equipment (PPE) Matrix

e Gloves: Double-gloving is required when handling solutions.
o Inner: Nitrile (4 mil).

o OQuter: Nitrile (4-8 mil) or Laminate (Silver Shield) if using DCM as a solvent.
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o Reasoning: DCM (a common solvent for this compound) permeates standard nitrile in <5
minutes, carrying the toxic solute through the skin.

o Respiratory: N95 (minimum) for solid handling outside a hood; P100/OV cartridge if heating

or aerosolizing.

C. Synthesis & Purification Workflow

If synthesizing this compound (e.g., via 1-naphthoic acid + 4-bromobenzyl bromide + base), be
aware that the reagents are significantly more hazardous than the product.

e Reaction: 4-Bromobenzyl bromide is a lachrymator (tear gas agent). Ensure all glassware is
guenched with dilute ammonia/methanol before removal from the hood.

« |solation: The product (ester) will likely precipitate. Filtration residues should be treated as

hazardous waste.

Emergency Response System

Trustworthiness: This protocol is designed to be self-validating. If a step fails (e.g., spill isn't
contained), the decision tree forces an escalation.

Spill Management Decision Tree
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Spill Detected

Dry Powder Solution (Solvent)

1. Dampen with inert oil/PEG 1. Evacuate Area (if volatile)
2. Scoop to waste 2. Absorb with Vermiculite
3. Wash with soap/water 3. Do NOT use water (spreads)

Click to download full resolution via product page

Figure 2: Emergency response logic distinguishing between solid powder spills and high-risk
solution spills.

First Aid Measures

+ Eye Contact: Flush immediately for 15 minutes.[3] Note: Since the compound is lipophilic,
water alone may not remove it efficiently. Use an isotonic saline wash if available, then seek
medical attention.

¢ Skin Contact: Wash with soap and water immediately.[3] Do NOT use alcohol or acetone;
these solvents will increase skin absorption of the halogenated ester.

¢ Ingestion: Do not induce vomiting. The ester hydrolysis may release 1-naphthoic acid, risking
esophageal burns if regurgitated.
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Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated). Esters can hydrolyze over time if exposed to
ambient moisture and heat.

 Light Sensitivity: Protect from light. Aryl bromides (C-Br bond) can undergo photolytic
cleavage, releasing free radicals and degrading the sample.

e Incompatibility: Strong oxidizers, strong bases (causes rapid hydrolysis).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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